Cas no 64076-59-1 (1H-1,2,4-Triazole-3-acetamide, 2,5-dihydro-5-thioxo-)
64076-59-1 structure
Product Name:1H-1,2,4-Triazole-3-acetamide, 2,5-dihydro-5-thioxo-
CAS No:64076-59-1
MF:C4H6N4OS
MW:158.181638240814
CID:1669450
Update Time:2024-09-03
1H-1,2,4-Triazole-3-acetamide, 2,5-dihydro-5-thioxo- Chemical and Physical Properties
Names and Identifiers
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- 1H-1,2,4-Triazole-3-acetamide, 2,5-dihydro-5-thioxo-
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- Inchi: 1S/C4H6N4OS/c5-2(9)1-3-6-4(10)8-7-3/h1H2,(H2,5,9)(H2,6,7,8,10)
- InChI Key: IXEWJCPJHCENNH-UHFFFAOYSA-N
- SMILES: N1C(=S)N=C(CC(N)=O)N1
Computed Properties
- Exact Mass: 158.02638
Experimental Properties
- Density: 1.85±0.1 g/cm3(Predicted)
- Boiling Point: 341.1±44.0 °C(Predicted)
- PSA: 79.51
- pka: 8.77±0.20(Predicted)
1H-1,2,4-Triazole-3-acetamide, 2,5-dihydro-5-thioxo- Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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